(Z)-2-(5-(4-fluorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile

• IUPAC Name: (2Z)-2-[5-[(4-fluorophenyl)methyl]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-3-morpholin-4-yl-3-oxopropanenitrile
• InChI: InChI=1S/C23H20FN3O3S/c24-17-8-6-16(7-9-17)14-20-22(29)27(18-4-2-1-3-5-18)23(31-20)19(15-25)21(28)26-10-12-30-13-11-26/h1-9,20H,10-14H2/b23-19-
• InChI Key: MFMIZLNNCNMVPN-NMWGTECJSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=C2N(C(=O)C(S2)CC3=CC=C(C=C3)F)C4=CC=CC=C4)C#N
• Isomeric SMILES: C1COCCN1C(=O)/C(=C\2/N(C(=O)C(S2)CC3=CC=C(C=C3)F)C4=CC=CC=C4)/C#N
• Molecular Formula: C23H20FN3O3S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1164546-13-7

Description

(Z)-2-(5-(4-fluorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile is a useful research compound. Its molecular formula is C23H20FN3O3S and its molecular weight is 437.49. The purity is usually 95%.
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Scientific Research Applications

Intermolecular Interactions

Research by Shukla et al. (2014) focused on synthesizing biologically active 1,2,4-triazole derivatives to analyze lp⋯π intermolecular interactions. These interactions are crucial for understanding the structural and energetic aspects of compounds similar to (Z)-2-(5-(4-fluorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-3-morpholino-3-oxopropanenitrile. Their study provides insights into the nature of these interactions, which can influence the design and development of new pharmaceuticals (Shukla, R., Mohan, T., Vishalakshi, B., & Chopra, D., 2014).

Synthetic Methods

Desai et al. (2013) reported on the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs. This research highlights innovative synthetic approaches for creating compounds with potential antimicrobial properties, which could include molecules similar to the one (Desai, N., Rajpara, K. M., & Joshi, V. V., 2013).

Biological Activities

Penthala et al. (2011) synthesized novel triazole compounds containing a 2-methylidenethiazolidine ring and evaluated their anticancer potential. These findings are pertinent because they explore the biological activities of structurally related compounds, offering a foundation for future research into the anticancer properties of similar molecules (Penthala, N. R., Reddy, T. Y., & Crooks, P., 2011).

Antimicrobial and Antifungal Activities

Gorle et al. (2016) prepared derivatives and assessed their larvicidal activity, providing insights into the potential use of similar compounds in controlling pest populations and studying their effects on various biological systems (Gorle, S., Maddila, S., Chokkakula, S., Lavanya, P., Singh, M., & Jonnalagadda, S., 2016).